Cas no 2171173-62-7 (2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171173-62-7
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6102074
• PubChem ID: 165555796
• Update Time: 2025-06-25

2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 2171173-62-7
• 2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• EN300-1573532

• Inchi： 1S/C27H27N3O5/c1-30(2)15-24(25(31)28-23-14-8-7-13-21(23)26(32)33)29-27(34)35-16-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-14,22,24H,15-16H2,1-2H3,(H,28,31)(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： REHYKZFFQBQRMQ-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC=CC=1C(=O)O)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

Introduction to 2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171173-62-7)

2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, identified by its CAS number 2171173-62-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of advanced synthetic strategies and biological activity, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The compound's intricate structure, featuring a benzoic acid core adorned with functional groups such as dimethylamino, fluorenylmethoxycarbonyl (Fmoc), and an amino propanamide moiety, positions it as a potential candidate for various pharmacological applications.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, known for its role in modulating enzyme activity and receptor binding. In particular, derivatives of benzoic acid have been extensively studied for their anti-inflammatory, analgesic, and antioxidant properties. The presence of the dimethylamino group further enhances the compound's potential biological activity by introducing basicity, which can influence interactions with acidic pharmacophores in biological targets. This feature is particularly relevant in the design of drugs targeting ion channels or enzymes with acidic residues.

The Fmoc (fluorenylmethoxycarbonyl) group is a protective group commonly used in peptide synthesis but has also been explored in the context of drug development for its ability to modulate metabolic stability and solubility. In this compound, the Fmoc group is incorporated into an amino propanamide moiety, suggesting potential applications in peptidomimetic drug design. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties, such as enhanced stability and oral bioavailability.

The stereochemistry at the (2S) position indicates that this compound is enantiomerically pure, which is a critical consideration in pharmaceutical development. Enantiomers are mirror-image molecules that can exhibit significantly different biological activities due to their distinct interactions with chiral biological targets. The (S) configuration at the second carbon suggests that this enantiomer may have unique pharmacological properties compared to its counterpart. This specificity is often exploited in drug design to optimize efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have shown that the combination of the benzoic acid core, dimethylamino group, and Fmoc-protected amine can interact favorably with various biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, computational simulations suggest that this compound may bind to cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation.

In addition to its potential anti-inflammatory applications, 2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid has been investigated for its role in modulating pain perception. Preclinical studies have indicated that compounds with similar structural features may interact with transient receptor potential (TRP) channels, which are involved in nociception (pain sensation). The fluorenylmethoxycarbonyl group, in particular, has been shown to enhance binding affinity to certain TRP channels, suggesting that this compound could serve as a lead molecule for developing novel analgesics.

The propanamide moiety introduces an additional layer of complexity to the molecule's pharmacological profile. Amides are known to participate in hydrogen bonding interactions with biological targets, which can influence both affinity and selectivity. The specific arrangement of atoms within this moiety may allow the compound to engage with pockets on target proteins that are distinct from those occupied by existing drugs. This could lead to the development of drugs with improved therapeutic profiles.

From a synthetic chemistry perspective, CAS No. 2171173-62-7 represents an excellent example of how functional group interplay can be leveraged to create highly complex molecules with tailored properties. The synthesis likely involves multi-step organic transformations, including protection-deprotection strategies for the Fmoc group and stereocontrol at the chiral center. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds like this one on scales suitable for preclinical testing.

The fluorene-based substituent is particularly noteworthy as it not only contributes to the molecule's structural complexity but also potentially enhances its physicochemical properties. Fluorene derivatives are known for their fluorescence characteristics, which can be exploited in drug discovery for tracking molecular interactions using bioluminescence or fluorescence microscopy techniques. This property could be valuable for understanding how this compound behaves within living cells and tissues.

Current research trends indicate that compounds like 2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid are being explored for their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. The combination of a benzoic acid scaffold with amine-based functionalities provides a framework that can interact with ATP-binding pockets on kinase domains. Preclinical data suggest that derivatives of this type may inhibit aberrant signaling pathways associated with these diseases.

The dimethylamino group not only contributes to basicity but also influences solubility and permeability characteristics important for drug delivery systems. In formulations designed for oral administration or transdermal delivery, optimizing these properties is essential for achieving therapeutic concentrations at target sites while minimizing systemic side effects. Computational tools such as Quantitative Structure-Activity Relationships (QSAR) have been employed to predict how modifications like this one will affect pharmacokinetic parameters.

Future directions in research may involve exploring analogs of CAS No. 2171173-62-7 that retain its core structure but incorporate additional functional groups or different substituents to enhance specific biological activities or improve pharmacokinetic profiles further. For instance, replacing the fluorenylmethoxycarbonyl group with other protecting groups or introducing additional stereocenters could lead to novel derivatives with unique properties worthy of investigation.

In conclusion,2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171173-62-7) exemplifies how sophisticated molecular design can yield compounds with significant therapeutic potential across multiple disease areas including inflammation,pain management,and oncology.Several structural features contribute synergistically toward achieving desired biological effects while maintaining favorable physicochemical properties.Alongside ongoing laboratory investigations,new computational approaches continue advancing our ability predictably optimize these molecules toward clinical translation.Such efforts underscore growing importance innovative chemical biology strategies addressing unmet medical needs today.